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Compound of Interest |

Compound Name: Sodium aspartate
CAS No.: 94525-01-6
Cat. No.: B039088
. J

Executive Summary

Sodium Aspartate (CAS: 3792-50-5 for monohydrate, 1702-16-5 for anhydrous) is generally
classified as non-hazardous under US EPA RCRA regulations and OSHA Hazard
Communication Standards.[1] However, "non-hazardous" does not imply "dump freely."

While low in direct toxicity, Sodium Aspartate is a nutrient source (amino acid salt). Improper
disposal of large quantities into sanitary sewers creates a high Biological Oxygen Demand
(BOD), which can disrupt local wastewater treatment efficacy and violate municipal discharge
permits.

Immediate Action Directive:

e Trace Quantities (<100g in solution): May be diluted and discharged to the sanitary sewer
(sink) if local regulations permit.

o Bulk Quantities (>500g or solid stocks): Must be disposed of via licensed chemical waste
contractors.

» Bio-Contaminated: Treat as biohazard (autoclave/incinerate) regardless of chemical
properties.

Technical Hazard Assessment & Rationale
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To maintain scientific integrity, we must understand the mechanism of environmental impact,
not just the regulation.

The "Nutrient Pollution" Mechanism

Sodium Aspartate is readily biodegradable. When released into waterways or treatment
plants, aerobic bacteria rapidly metabolize the aspartate anion.

e The Reaction: Bacteria consume Dissolved Oxygen (DO) to oxidize the aspartate.

e The Consequence: A sudden influx (shock load) of aspartate causes a spike in BOD. This
can deplete oxygen levels in the water, asphyxiating aquatic life or causing "bacterial bloom"
issues in treatment facilities.

~hemical : il

Property Specification Operational Relevance

) Easily creates high-
B Highly Soluble (~500 g/L at ) o
Solubility 20°C) concentration runoff; difficult to
contain once dissolved.[1]

Neutral. Rarely requires

pH (1% Soln) 6.5-7.5 o )
neutralization before disposal.
_ Not a P-list or U-list waste (40
RCRA Status Not Listed (Non-Hazardous)
CFR 261.33).[1]
Safe for standard solid waste
Flammability Non-flammable streams (unless mixed with

solvents).

Decision Matrix: Disposal Workflow

Do not guess. Follow this logic flow to determine the correct waste stream.
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Figure 1: Logic flow for determining the appropriate disposal stream for Sodium Aspartate
based on physical state and contamination status.[1]

Detailed Operational Protocols
Protocol A: Aqueous Disposal (Trace/Buffer Solutions)

Applicability: Leftover cell culture media, buffers, or wash solutions containing Sodium
Aspartate (<10% w/v).[1]

» Verify pH: Ensure solution pH is between 6.0 and 9.0. Sodium Aspartate is naturally
neutral, but additives may alter this.

¢ Dilution Factor: Turn on the cold water tap to a steady flow.
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» Discharge: Slowly pour the solution into the sink drain.
o Rule of Thumb: The water flow should be 20x the volume of the waste being poured.
e Rinse: Run water for 30 seconds after pouring to flush the trap.

o Why? Prevents bacterial growth (biofilm) in the U-trap which can cause lab sink clogs.

Protocol B: Solid/Bulk Disposal (Expired Stocks)

Applicability: Expired reagent jars, spilled solids, or large excess weighing errors (>5009).[1]

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar or the original
container.

e Labeling: Apply a "Non-Hazardous Chemical Waste" label.
o Content Name: "Sodium Aspartate Solid."
o Hazards: Check "None" or "Irritant” (dust).

e Segregation: Can be packed with other non-hazardous solids (e.g., Sodium Chloride,
Glucose).

o Hand-off: Transfer to your facility's EHS (Environmental Health & Safety) team for landfill or
incineration.

o Note: Do not dissolve large solids just to pour them down the drain. This is "dilution as the
solution to pollution" and is a regulatory violation in many jurisdictions due to BOD load.

Protocol C: Bio-Contaminated Waste

Applicability: Media containing Sodium Aspartate that has been in contact with cell lines, viral
vectors, or bacteria.[1]

o Primary Containment: Collect in a biohazard bag (solids) or vacuum flask containing bleach
(liquids).

o Deactivation:
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o Liquids: Add bleach to final concentration of 10% (0.5% hypochlorite). Allow 30-minute
contact time.

o Solids: Autoclave at 121°C, 15 psi for 30 minutes.

» Disposal: Once deactivated, the biological risk is neutralized. The chemical risk (Sodium
Aspartate) is negligible. Dispose of as treated biomedical waste.

Regulatory Compliance Summary (USA/Global)

Agency/Regulation Classification Citation/Reference

Not listed in 40 CFR 261.33

US EPA (RCRA) Non-Hazardous
[1].[1]
Not a Class 9 hazardous
DOT (Transport) Not Regulated )
material.[2]
No H-codes (Hazard
GHS / OSHA Not Classified Statements) typically assigned
[2].[1]
) Compliant for
EU REACH Registered

import/manufacture.

Caution regarding "Local Limits": While the EPA does not list Sodium Aspartate as hazardous,
local municipal wastewater treatment plants (POTWS) set limits on BOD and Total Suspended
Solids (TSS).[1] Dumping 50kg of Sodium Aspartate would likely violate your facility's
industrial wastewater permit due to the oxygen demand spike [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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